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Compound of Interest

Compound Name: Tungsten(VI) chloride

Cat. No.: B086897 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

commercial Tungsten(VI) Chloride (WCl₆).

Troubleshooting Guide
This guide addresses common issues encountered during the purification of commercial

Tungsten(VI) Chloride.

Question: My Tungsten(VI) Chloride sample has changed color from its typical dark violet/blue

to a yellowish or orange powder. What does this indicate and is the material still usable?

Answer: A color change to yellow or orange indicates that the Tungsten(VI) Chloride has been

exposed to moisture and has hydrolyzed, forming tungsten oxychlorides (such as WOCl₄ and

WO₂Cl₂) or even tungsten trioxide.[1][2][3] These oxygenated impurities can significantly

impact the reactivity and performance of WCl₆ in sensitive applications. For high-purity

applications, the material is likely no longer suitable. It is crucial to handle and store

Tungsten(VI) Chloride under a dry, inert atmosphere to prevent hydrolysis.[1][2][4][5]

Question: I am having difficulty removing a specific metal impurity, such as iron or molybdenum

chloride, from my Tungsten(VI) Chloride through standard sublimation. Why is this and what

can I do?
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Answer: The difficulty in separating certain metal chlorides, like iron trichloride (FeCl₃), arises

from their vapor pressures being similar to that of Tungsten(VI) Chloride, making simple

sublimation or distillation less effective.[6] To address this, a technique involving the use of a

"getter" can be employed.[6] Getters are typically alkali metal chlorides like sodium chloride

(NaCl) or potassium chloride (KCl) which, when mixed with the impure WCl₆, form less volatile

complexes with the impurity metal chlorides.[6] This increases the difference in volatility

between the Tungsten(VI) Chloride and the impurity complex, allowing for a more efficient

separation via sublimation or distillation.[6]

Question: After sublimation, my purified Tungsten(VI) Chloride still shows the presence of

tungsten oxytetrachloride. How can this be removed?

Answer: Tungsten oxytetrachloride is a common impurity that can be challenging to remove

due to its volatility.[6] One approach to minimize its presence is to perform the sublimation in a

stream of chlorine gas (Cl₂).[1][4][5] The chlorine gas can help to suppress the formation of

oxychlorides and can also convert lower-valent tungsten chlorides back to the desired

hexachloride form.[7] Additionally, careful control of the sublimation temperature and the use of

a high-temperature furnace can aid in the separation.[1][4][5]

Question: My purified Tungsten(VI) Chloride appears to be a mix of dark blue and red

crystals. What does this signify?

Answer: Tungsten(VI) Chloride can exist in different crystalline forms. The common form is a

dark violet-blue solid.[1] However, rapid condensation of its vapor can lead to the formation of a

red form, which will revert to the more stable blue-black form upon gentle heating.[1] This is

generally not an indication of impurity but rather a different crystal phase.

Frequently Asked Questions (FAQs)
What are the common impurities in commercial-grade Tungsten(VI) Chloride?

Common impurities found in commercial Tungsten(VI) Chloride include:

Metal Chlorides: Iron chlorides (FeCl₂ and FeCl₃) and molybdenum chlorides are frequently

encountered.[6]
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Tungsten Oxychlorides: Tungsten oxytetrachloride (WOCl₄) and tungsten dioxydichloride

(WO₂Cl₂) are common hydrolysis products.[1][6]

Lower-Valent Tungsten Chlorides: Tungsten pentachloride (WCl₅) and tungsten tetrachloride

(WCl₄) may also be present.[6]

Other Trace Metals: Aluminum, potassium, and sodium may be present in trace amounts.[6]

What are the primary purification techniques for Tungsten(VI) Chloride?

The most common and effective purification techniques for Tungsten(VI) Chloride are:

Sublimation: This is a widely used method where the solid WCl₆ is heated under vacuum or

in an inert gas stream, causing it to vaporize and then re-solidify in a cooler region, leaving

less volatile impurities behind.[1][4][5][6][8]

Distillation: Similar to sublimation, this technique separates components based on

differences in boiling points.[6][7]

Solvent Extraction: While more commonly used for the recovery of tungsten from ores,

solvent extraction can be adapted for purification in certain contexts.[9][10][11][12]

What level of purity can be achieved with these purification techniques?

Modern purification processes can yield ultra-high purity Tungsten(VI) Chloride.[2] The

achievable purity depends on the specific technique and the nature of the initial impurities.

Impurity
Achievable Concentration
(ppm)

Purification Method
Reference

Iron (Fe) < 10, preferably < 0.5
Sublimation/Distillation with

getter[6]

Molybdenum (Mo) < 10, preferably < 0.5
Sublimation/Distillation with

getter[6]

All other trace metals < 10, preferably < 5
Sublimation/Distillation with

getter[6]
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What are the key handling precautions for Tungsten(VI) Chloride?

Tungsten(VI) Chloride is highly sensitive to moisture and air.[2][3][4] It is also corrosive.[2][13]

Therefore, it is imperative to:

Handle and store the compound under a dry, inert atmosphere such as nitrogen or argon.[2]

[4]

Use dry glassware and solvents.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[13]

Experimental Protocols
1. Sublimation in a Stream of Chlorine Gas

This method is effective for removing both less volatile impurities and tungsten oxychlorides.

Apparatus: A high-temperature tube furnace, a quartz or borosilicate glass tube, a collection

flask, a cold trap (e.g., Dry Ice-acetone bath), and a source of dry chlorine and inert gas

(e.g., argon or nitrogen).

Procedure:

Place the impure Tungsten(VI) Chloride in the center of the glass tube within the furnace.

Assemble the apparatus, ensuring all connections are gas-tight. The collection flask

should be placed downstream of the furnace and cooled in the cold trap.

Purge the entire system with a dry, inert gas to remove any air and moisture.

Slowly introduce a stream of dry chlorine gas.

Heat the furnace to the sublimation temperature of Tungsten(VI) Chloride (the melting

point is 275 °C and the boiling point is 347 °C).[5] A temperature range of 150-200 °C

under vacuum is often effective.
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The Tungsten(VI) Chloride will sublime and be carried by the gas stream to the cold

collection flask where it will deposit as purified crystals.

Less volatile impurities will remain in the hotter zone of the tube.

After the sublimation is complete, cool the furnace to room temperature while maintaining

the inert gas flow.

Carefully collect the purified Tungsten(VI) Chloride from the collection flask in a dry, inert

atmosphere.[1][4][5]

2. Purification using a Getter

This protocol is particularly useful for removing metal impurities with similar volatilities to WCl₆.

Apparatus: A sublimation or distillation apparatus as described above.

Materials: Impure Tungsten(VI) Chloride, getter material (e.g., anhydrous KCl or NaCl).

Procedure:

In a dry, inert atmosphere glovebox, thoroughly mix the impure Tungsten(VI) Chloride
with the chosen getter material. The ratio of getter to impurity will depend on the level of

contamination.

Place the mixture into the sublimation/distillation vessel.

Proceed with the sublimation or distillation protocol as described above (with or without a

chlorine stream).

The getter will form a less volatile complex with the targeted metal chloride impurities,

causing them to remain in the non-volatile residue.[6]

The purified Tungsten(VI) Chloride is collected in the condenser or cold trap.

Logical Workflow for Purification Technique
Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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